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Compound of Interest

Compound Name: Tetradec-11-enal

Cat. No.: B12451409

This guide provides essential safety, handling, and disposal protocols for Tetradec-11-enal,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Risk Assessment

Tetradec-11-enal is a fatty aldehyde.[1] While specific GHS classification data for Tetradec-
11-enal is not consistently available, it is prudent to treat it as a potential irritant.[2] Aldehydes
as a class of chemicals can be irritating to the skin, eyes, and respiratory tract. Some sources
indicate low toxicity for Tetradec-11-enal upon ingestion, inhalation, and skin contact.[2]
However, repeated exposure may lead to skin dryness or cracking. A thorough risk assessment
should be conducted before handling this compound.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to ensure user safety. The following table
summarizes the recommended PPE for handling Tetradec-11-enal.
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Body Part Routine Handling Spill or Large Quantities
Chemical-resistant gloves ) ) )
o Double-gloving with chemical-
Hands (Nitrile recommended).[3][4] ) o
) resistant gloves (e.g., Nitrile).
Avoid latex gloves.[3]
Safety glasses with side i
) ) Full-face shield worn over
Eyes/Face shields or chemical splash )
chemical splash goggles.[3]
goggles.[5]
] Chemical-resistant apron or
Body Flame-resistant lab coat.
coveralls over a lab coat.[3]
Closed-toe shoes made of a ) ]
Feet Chemical-resistant boots.

non-porous material.

Respiratory

Work in a well-ventilated area

or a chemical fume hood.

A NIOSH-approved respirator
with an organic vapor cartridge
may be required, especially if
exposure limits are exceeded

or symptoms of irritation occur.

[5]

Note: Always inspect PPE for damage before and after use.[3] Disposable gloves should be

discarded after each use or upon contamination.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Tetradec-11-enal.
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Property Value Source
Molecular Formula C14H260 [11el1r71sl
Molecular Weight 210.36 g/mol [1][2][8]
Boiling Point 68 °C @ 0.025 Torr [2]
Density ~0.839 g/cm?3 (Predicted) [2]

Water Solubili 0.7586 mg/L @ 25 °C o]
ater Solubili
Y (Estimated for (Z)-isomer)

LogP (Octanol/Water Partition )
o 5.701 (Estimated) [2][9]
Coefficient)

Operational Plan: Handling Procedures

Engineering Controls:

e Always handle Tetradec-11-enal in a well-ventilated area. For procedures that may generate
aerosols or vapors, a certified chemical fume hood is mandatory.

Step-by-Step Handling Protocol:
e Preparation:
o Ensure the work area is clean and uncluttered.
o Verify that all necessary PPE is available and in good condition.
o Have spill control materials readily accessible.
e Personal Protective Equipment:
o Don the appropriate PPE as outlined in the table above.
» Dispensing:

o When transferring or weighing, do so in a fume hood to minimize inhalation exposure.
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o Use compatible tools (e.g., glass or stainless steel).

e During Use:
o Keep containers of Tetradec-11-enal closed when not in use.
o Avoid direct contact with skin and eyes.[5]
o Prevent the formation of aerosols.

e Post-Handling:

o Wipe down the work area with an appropriate solvent and then decontaminate with soap
and water.

o Remove and properly dispose of contaminated gloves.

o Wash hands thoroughly with soap and water after handling.
Operational Plan: Disposal Procedures
Waste Collection:

» All waste materials contaminated with Tetradec-11-enal, including empty containers, used
gloves, and absorbent materials, should be collected in a designated, labeled, and sealed
hazardous waste container.

Step-by-Step Disposal Protocol:
e Segregation:

o Do not mix Tetradec-11-enal waste with other incompatible waste streams.
e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "Tetradec-11-enal".

o Storage:
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o Store the waste container in a designated, well-ventilated, and secure secondary
containment area, away from sources of ignition.

e Disposal:

o Dispose of the waste through your institution's hazardous waste management program.
Do not pour Tetradec-11-enal down the drain.[5]

Emergency Procedures
In Case of Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[5] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[5] Seek immediate medical attention.

« Inhalation: Move the affected person to fresh air.[5] If breathing is difficult, administer oxygen.
If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting.[5] Rinse mouth with water.[5] Never give anything by
mouth to an unconscious person.[5] Seek immediate medical attention.

In Case of a Spill:
o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a designated hazardous waste container.

+ Clean the spill area with an appropriate solvent, followed by soap and water.

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Tetradec-11-enal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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